Cas no 19443-16-4 (Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4)-)

• Product Name: Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4)-
• CAS No: 19443-16-4
• MF: C₁₇H₂₅AlO₈
• MW: 384.35714507103
• MDL: MFCD04038104
• CID: 174478
• PubChem ID: 118855669
• Update Time: 2025-06-03

Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4)- Chemical and Physical Properties

Names and Identifiers

• Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4)-
• BIS(ETHYL ACETOACETATO)(2,4-PENTANEDIONATO)ALUMINIUM
• (3-Oxo-1-methyl-1-butenyloxy)bis(3-ethoxycarbonyl-2-propenyloxy)aluminum
• Alumichelate D
• Aluminum bis(ethyl acetoacetate) mono(acetylacetonate)
• ALUMINUM PENTANEDIONATE BIS-(ETHYLACETOACETATE)
• bis(Ethyl acetoacetato)2,4-pentanedionato aluminum
• ALUMINUM 2,4-PENTANEDIONATE BIS(ETHYLACETOACETATE)
• BIS(ETHYL ACETOACETATO)(2,4-PENTANEDIONATO)ALUMINIUM 2-PROPANOL SOLUTION
• bis(Ethylacetoacetato)2,4-pentanedionatoaluminum
• ethyl (Z)-3-[[(Z)-4-ethoxy-4-oxobut-2-en-2-yl]oxy-[(Z)-4-oxopent-2-en-2-yl]oxyalumanyl]oxybut-2-enoate
• Aluminum pentanedionate bis(ethylacetoacetate)
• MFCD04038104
• 19443-16-4

• MDL： MFCD04038104
• Inchi： 1S/2C6H10O3.C5H8O2.Al/c2*1-3-9-6(8)4-5(2)7;1-4(6)3-5(2)7;/h2*4,7H,3H2,1-2H3;3,6H,1-2H3;/q;;;+3/p-3/b2*5-4-;4-3-;
• InChI Key： FTPDZHBOVXASGG-YXPRGSJFSA-K
• SMILES： [Al](O/C(=C\C(C)=O)/C)(O/C(/C)=C\C(=O)OCC)O/C(/C)=C\C(=O)OCC

Computed Properties

• Exact Mass: 384.13600
• Monoisotopic Mass: 384.1364812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -5.8
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1,13 g/cm3
• Melting Point: 25-8°C
• Flash Point: 82°C
• PSA: 97.36000
• LogP: 2.82850
• Solubility: Uncertain

Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4)- Security Information

• TSCA：No

Additional information on Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4)-

Introduction to Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4')

Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4') is a complex coordination compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with the CAS number 19443-16-4, is characterized by its unique structural properties and potential applications in various biochemical processes. The intricate coordination sphere of this compound, featuring ethyl3-(oxo-kO)butanoato and 2,4-pentanedionato ligands, makes it a subject of extensive study for its ability to interact with biological systems.

The structure of Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4') involves a central aluminum ion coordinated to two different types of ligands. The ethyl3-(oxo-kO)butanoato ligands contribute to the stability of the complex through oxygen donor atoms, while the 2,4-pentanedionato ligands provide additional coordination sites. This dual-ligand system allows for a high degree of flexibility in the compound's interaction with other molecules, making it a promising candidate for drug development and catalytic applications.

In recent years, there has been growing interest in the use of metal-organic complexes like Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO'](2,4-pentanedionato-kO2,kO4') in pharmaceutical research. Studies have shown that such complexes can exhibit significant biological activity due to their ability to mimic natural metal ions involved in various enzymatic reactions. The compound's unique coordination environment may also facilitate its use as a catalyst in organic transformations, which are crucial in the synthesis of pharmaceuticals.

One of the most compelling aspects of Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO')(2,4-pentanedionato-kO2,kO4') is its potential as a therapeutic agent. Research has indicated that this compound can interact with biological targets in ways that may lead to novel therapeutic strategies. For instance, its ability to bind to specific proteins and enzymes could be exploited to develop drugs that modulate these targets for treating various diseases. The compound's stability and biocompatibility make it an attractive candidate for further investigation in this area.

The synthesis of Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO')(2,4-pentanedionato-kO2,kO4') is another area of active research. The process involves carefully controlled reactions to ensure the correct coordination of the ligands to the aluminum center. Advances in synthetic methodologies have enabled researchers to produce increasingly pure forms of this compound, which is essential for detailed structural and functional studies. Techniques such as single-crystal X-ray diffraction have been instrumental in elucidating the precise structure of this complex.

The applications of Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO')(2,4-pentanedionato-kO2,kO4') extend beyond pharmaceuticals. In materials science, for example, this compound has shown promise as a component in advanced materials due to its unique structural properties. Its ability to form stable complexes with other molecules makes it useful in designing materials with specific functionalities. Additionally, its catalytic activity could be leveraged in industrial processes where metal-organic complexes are used as catalysts.

In conclusion, Aluminum, bis[ethyl3-(oxo-kO)butanoato-kO')(2,4-pentanedionato-kO2,kO4'), with its CAS number 19443-16-4, represents a fascinating area of study with significant potential applications in chemical biology and pharmaceutical research. Its unique structural features and interactions with biological systems make it a valuable compound for further investigation. As research continues to uncover new aspects of its properties and applications, it is likely that this compound will play an increasingly important role in both academic and industrial settings.